N-(2,5-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C22H21NOS/c1-16-13-14-17(2)20(15-16)23-22(24)21(18-9-5-3-6-10-18)25-19-11-7-4-8-12-19/h3-15,21H,1-2H3,(H,23,24)
• InChI Key: UQAXPIUWSSOZOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C22H21NOS
• Molecular Weight: 347.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide, also known as DMTA, is a chemical compound that has been widely studied for its potential applications in scientific research. DMTA belongs to the class of thioacetamides and is structurally similar to other compounds that have been shown to exhibit biological activity. In

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neurobiology, and drug discovery. In cancer research, this compound has been shown to exhibit anti-proliferative and anti-tumor effects in vitro and in vivo. Studies have also suggested that this compound may have potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action for N-(2,5-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide is not fully understood, but studies have suggested that it may act by inhibiting enzymes involved in cancer cell proliferation or by modulating signaling pathways involved in neurodegeneration. This compound has also been shown to interact with certain receptors in the brain, which may explain its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to modulate the activity of certain enzymes and signaling pathways in the brain, which may contribute to its potential therapeutic effects in neurodegenerative diseases. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide in lab experiments is its relatively simple synthesis method and low cost. However, this compound may have limited solubility in certain solvents, which can make it difficult to work with in certain experimental settings. In addition, more research is needed to fully understand the potential side effects or toxicity of this compound.

Future Directions

Future research on N-(2,5-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide could focus on further elucidating its mechanism of action and potential therapeutic applications. Studies could also explore the use of this compound in combination with other drugs or therapies to enhance its effectiveness. In addition, more research is needed to fully understand the potential side effects or toxicity of this compound, which could inform its potential use as a therapeutic agent.
In conclusion, this compound is a chemical compound that has been widely studied for its potential applications in scientific research. While more research is needed to fully understand its mechanism of action and potential therapeutic applications, this compound has shown promise in cancer research and neurobiology. Further research on this compound could lead to new insights into its potential applications in drug discovery and therapy.

Synthesis Methods

N-(2,5-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide can be synthesized using a variety of methods, including the reaction of 2,5-dimethylphenylamine with phenylacetyl chloride in the presence of thiol reagents such as thiourea or thiophenol. Other methods involve the use of palladium catalysts or copper salts to facilitate the reaction between the amine and acyl chloride.